4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 4-chloro-N-cyclopentyl-3-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C19H21ClN2O3S/c1-13-5-4-8-16(11-13)22-26(24,25)18-12-14(9-10-17(18)20)19(23)21-15-6-2-3-7-15/h4-5,8-12,15,22H,2-3,6-7H2,1H3,(H,21,23)
• InChI Key: SLXZUHDINBTCGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3CCCC3)Cl
• Molecular Formula: C19H21ClN2O3S
• Molecular Weight: 392.9 g/mol

Description

4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the class of sulfonylureas, which are known to be effective in treating type 2 diabetes. However, the research on this particular compound has focused on its potential use in treating other diseases and disorders.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic targets.
4. Formulation development: Further research is needed to develop formulations of this compound that can be effectively delivered to target tissues.
In conclusion, 4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has shown promising results in preclinical studies for its potential therapeutic properties in various diseases and disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic targets. Clinical trials are also needed to determine the safety and efficacy of this compound in humans.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide in lab experiments is its potential therapeutic properties in various diseases and disorders. This compound has been extensively studied and has shown promising results in preclinical studies. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide. Some of the potential areas of research include:
1. Clinical trials: Further research is needed to determine the safety and efficacy of this compound in human clinical trials.
2. Combination therapy: This compound has shown potential in combination therapy with other drugs in the treatment of various diseases.
3.

Scientific Research Applications

4-chloro-N-cyclopentyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has been extensively studied for its potential therapeutic properties in various diseases and disorders. Some of the research applications of this compound include:
1. Cancer research: Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells.
2. Neurodegenerative diseases: This compound has been found to have neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Inflammatory diseases: This compound has been shown to have anti-inflammatory properties and can potentially be used in the treatment of inflammatory diseases such as arthritis and colitis.